Cas no 149707-76-6 (C36H28Cl3NO10)

• Product Name: C36H28Cl3NO10
• CAS No: 149707-76-6
• MF: C₃₆H₂₈Cl₃NO₁₀
• MW: 740.967227935791
• CID: 4736024
• Update Time: 2023-08-16

C36H28Cl3NO10 Chemical and Physical Properties

Names and Identifiers

• C36H28Cl3NO10
• W0111
• 2,3,4,6-Tetra-O-benzoyl-beta-D-glucopyranosyl trichloroacetimidate
• 1-Imino-2,2,2-trichloroethyl 2-O,3-O,4-O,6-O-tetrabenzoyl-beta-D-glucopyranoside
• (2R,3R,4S,5R,6S)-2-((Benzoyloxy)methyl)-6-(2,2,2-trichloro-1-iminoethoxy)tetrahydro-2H-pyran-3,4,5-triyl tribenzoate

• Inchi： 1S/C36H28Cl3NO10/c37-36(38,39)35(40)50-34-29(49-33(44)25-19-11-4-12-20-25)28(48-32(43)24-17-9-3-10-18-24)27(47-31(42)23-15-7-2-8-16-23)26(46-34)21-45-30(41)22-13-5-1-6-14-22/h1-20,26-29,34,40H,21H2/t26-,27-,28+,29-,34+/m1/s1
• InChI Key： KTHFOWIANASXOK-RZDXDWDHSA-N
• SMILES： ClC(C(=N)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)(Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 50
• Rotatable Bond Count: 15
• Complexity: 1170
• XLogP3: 9.2
• Topological Polar Surface Area: 148